Cas no 2361746-15-6 (tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate)

• Product Name: tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate
• CAS No: 2361746-15-6
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• CID: 5413812
• PubChem ID: 145905735
• Update Time: 2025-10-31

tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[1-[2-[methyl(prop-2-enoyl)amino]acetyl]azetidin-3-yl]carbamate
• 2361746-15-6
• Z3009082445
• tert-butyl N-{1-[2-(N-methylprop-2-enamido)acetyl]azetidin-3-yl}carbamate
• EN300-26574842
• 1,1-Dimethylethyl N-[1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-azetidinyl]carbamate
• tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate

• Inchi： 1S/C14H23N3O4/c1-6-11(18)16(5)9-12(19)17-7-10(8-17)15-13(20)21-14(2,3)4/h6,10H,1,7-9H2,2-5H3,(H,15,20)
• InChI Key： TXPYNJCLMSSXKL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CN(C(CN(C)C(=O)C=C)=O)C1

Computed Properties

• Exact Mass: 297.16885622g/mol
• Monoisotopic Mass: 297.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.7±50.0 °C(Predicted)
• pka: 11.57±0.20(Predicted)

Additional information on tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate

tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate

tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate, with the CAS number 2361746-15-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a tert-butyl group, a carbamate functional group, and an azetidine ring substituted with an N-methylprop-2-enamido moiety. These structural elements contribute to its diverse chemical properties and potential applications.

The synthesis of this compound involves a series of carefully optimized reactions, including nucleophilic substitutions, amide bond formations, and ring-closing reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structural complexity makes it a valuable tool in drug discovery programs targeting specific biological pathways.

One of the most promising applications of tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate is in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes. For instance, studies published in Nature Chemical Biology have shown that this compound can effectively suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmacological applications, this compound has also found use in materials science. Its ability to form stable amide bonds makes it an attractive candidate for the synthesis of high-performance polymers. Recent research in polymer chemistry has highlighted its potential as a building block for bioresorbable materials, which could be used in biomedical devices and tissue engineering applications.

The physical properties of tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate are also worth noting. It has a melting point of approximately 145°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From a safety standpoint, this compound is classified as non-hazardous under standard laboratory conditions. However, it should be handled with care due to its potential to cause skin irritation upon prolonged exposure. Proper personal protective equipment, such as gloves and lab coats, should be worn during handling.

In conclusion, tert-butyl N-{1-2-(N-methylprop-2-enamido)acetylazetidin-3-yl}carbamate (CAS No: 2361746-15-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and application studies, positions it as a valuable asset in both academic research and industrial development.